Cas no 573764-86-0 (4-amino-3-methyl-2-(trifluoromethyl)benzonitrile)

4-amino-3-methyl-2-(trifluoromethyl)benzonitrile Properties

Names and Identifiers

• Benzonitrile, 4-amino-3-methyl-2-(trifluoromethyl)- (9CI)
• 4-amino-3-methyl-2(trifluoromethyl)benzonitrile
• 4-Amino-3-methyl-2-(trifluoromethyl)benzonitrile
• 4-AMINO-3-METHYL-2-(TRIFLUOROMETHYL)-BENZONITRILE
• 2H-Imidazo[4,5-c]pyridin-2-one, 4-amino-1,3-dihydro-3-methyl-
• 4-amino-3-methyl-1,3-dihydro-2H-imidazo< 4,5-c> pyridin-2-one
• 4-amino-3-methyl-1,3-dihydroimidazo[4,5-c]pyridin-2-one
• 4-amino-3-methyl-2-trifluoromethylbenzonitrile
• ACMC-20m8pe
• AGN-PC-00MVN4
• CTK0G4992
• SureCN3286320
• SY197300
• 4-AMINO-3-METHYL-2(TRIFLUOROMETHYL)BENZONITRILE
• 4-amino-3-methyl-2-trifluoromethyl-benzonitrile
• 573764-86-0
• MFCD09835408
• BENZONITRILE, 4-AMINO-3-METHYL-2-(TRIFLUOROMETHYL)- (9CI)
• 57376-86-0
• SCHEMBL324996
• Z1269241475
• EN300-97264
• SB78103
• 4-Amino-3-Methyl-2-(Trifluoromethyl)Benzonitrile
• E78568
• 4-Amino-3-methyl-2-trifluoromethylbenzonitrile
• DB-072295
• BS-49219
• +Expand

• MDL： MFCD09835408
• InChIKey： FGBKSQXFNVUCEN-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7F3N2/c1-5-7(14)3-2-6(4-13)8(5)9(10,11)12/h2-3H,14H2,1H3
• SMILES： CC1=C(C(=CC=C1N)C#N)C(F)(F)F

Computed Properties

• Exact Mass: 200.05613272g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 200.05613272g/mol
• Heavy Atom Count: 14
• Complexity: 253
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8Ų